5a-Dihydrotestosterone sulfate

• Molecular Formula: C19H30O5S
• Molecular Weight: 370.5 g/mol
• IUPAC Name: [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• InChI: InChI=1S/C19H30O5S/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18/h12,14-17H,3-11H2,1-2H3,(H,21,22,23)/t12-,14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key: KYVPWJSGFKNNLD-ABEVXSGRSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4OS(=O)(=O)O)C
• SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4OS(=O)(=O)O)C
• physical_description: Solid

Description

5alpha-dihydrotestosterone sulfate is a 3-oxo-5alpha-steroid that is 5alpha-dihydrotestosterone in which the hydroxy hydrogen at position 17 has been replaced by a sulfo group. It has a role as a human blood serum metabolite. It is a steroid sulfate and a 3-oxo-5alpha-steroid. It derives from a 17beta-hydroxy-5alpha-androstan-3-one. It is a conjugate acid of a 5alpha-dihydrotestosterone sulfate(1-).

Scientific Research Applications

Hair Follicle Regulation and Alopecia

5α-Dihydrotestosterone (DHT) plays a crucial role in hair growth regulation and the development of androgenetic alopecia. Within hair follicles, 5α-DHT is formed from dehydroepiandrosterone sulfate by the enzyme steroid sulfatase, concentrated in the dermal papilla. This suggests that dehydroepiandrosterone sulfate is an important endocrine factor in alopecia, and steroid sulfatase inhibitors could be potential treatments for hair follicle disorders like alopecia or hirsutism (Hoffmann et al., 2001).

Role in Male Sexual Development and Physiology

5α-DHT is essential for male sexual differentiation and development. Conditions like 5α-reductase-2 deficiency illustrate the critical role of DHT in male sexual physiology. Affected individuals exhibit ambiguous genitalia and altered sexual development, highlighting DHT's importance in male sexual differentiation (Imperato-McGinley, 2002).

Prostate Health and Cancer

DHT is crucial in prostate health, influencing benign prostate enlargement and prostate cancer. The transformation of testosterone to DHT by 5α-reductase is key in these processes. Studies on 5α-reductase inhibitors have shown potential in prostate cancer prevention and treatment, underscoring DHT's role in prostate pathology (Azzouni & Mohler, 2012).

Impact on Reproductive Health

5α-DHT plays a significant role in reproductive health, particularly in conditions like 5α-reductase-2 deficiency. This condition affects male fertility, demonstrating DHT's importance in the development of the male reproductive system and its impact on fertility outcomes (Kang et al., 2014).

Therapeutic Applications in Androgenetic Alopecia

In the context of androgenetic alopecia, 5α-DHT has been targeted therapeutically. Botanically derived inhibitors of 5α-reductase have shown effectiveness in treating this condition, which is characterized by the miniaturization of androgen-sensitive hair follicles. This demonstrates the potential of targeting 5α-DHT in hair loss treatments (Prager et al., 2002).